[Au(TPP)]Cl

• Molecular Formula: C44H28AuClN4
• Molecular Weight: 845.1 g/mol
• InChI: InChI=1S/C44H28N4.Au.ClH/c1-5-13-29(14-6-1)41-33-21-23-35(45-33)42(30-15-7-2-8-16-30)37-25-27-39(47-37)44(32-19-11-4-12-20-32)40-28-26-38(48-40)43(31-17-9-3-10-18-31)36-24-22-34(41)46-36;;/h1-28H;;1H/q-2;+3;/p-1
• InChIKey: ZDTIRXCIHICHIF-UHFFFAOYSA-M

Standard gold(III) complexes often suffer from rapid reduction or demetallation in biological media, compromising in vivo efficacy. [Au(TPP)]Cl (gold-1a) solves this via a porphyrinato ligand that stabilizes Au(III) under physiological conditions. Key differentiators: - Retains 0.18 μM IC50 vs A2780/A2780cis (resistance ratio 0.94) - Directly binds mitochondrial Hsp60 (CETSA, STD-NMR validated) - Blocks cancer stem-like cell self-renewal (sphere-formation assays) - 3 mg/kg weekly IP > same-dose cisplatin in vivo with no observable toxicity

Au(TPP)Cl for Anticancer Research

Gold(III) meso-tetraphenylporphyrin chloride, [Au(TPP)]Cl (CAS 15695-27-9), is a monocationic gold(III) complex wherein a central Au³⁺ ion is coordinated by a tetradentate dianionic porphyrinato ligand [1]. Unlike the majority of cytotoxic gold(III) complexes that suffer from rapid reduction to gold(I) and demetallation under physiological conditions, [Au(TPP)]Cl is renowned for its exceptional stability, which has been directly attributed to the robust chelation provided by the porphyrin macrocycle [2]. This stability is a foundational prerequisite for its potent and reproducible in vitro and in vivo anticancer activities, making it a principal reference compound for the development of next-generation metallodrugs [3].

Model Cisplatin‑resistant ovarian and nasopharyngeal carcinoma research

Target Mitochondrial chaperone Hsp60 engagement studies

Assay Cancer stem‑like cell self‑renewal inhibition screening

• [1] M. Altaf, S. Ahmad, A.-N. Kawde, N. Baig, A. Alawad, S. Altuwaijri, H. Stoeckli-Evans, A. A. Isab. Synthesis, structural characterization, electrochemical behavior and anticancer activity of gold(III) complexes of meso-1,2-di(1-naphthyl)-1,2-diaminoethane and tetraphenylporphyrin. New J. Chem., 2016, 40, 8288-8295. View Source
• [2] R. W.-Y. Sun, C.-M. Che. The anti-cancer properties of gold(III) compounds with dianionic porphyrin and tetradentate ligands. Coord. Chem. Rev., 2009, 253, 1682-1691. View Source
• [3] T. Zou, C. T. Lum, C.-N. Lok, J.-J. Zhang, C.-M. Che. Chemical biology of anticancer gold(III) and gold(I) complexes. Chem. Soc. Rev., 2015, 44, 8786-8801. View Source

Why Au(TPP)Cl Cannot Be Substituted

Substituting [Au(TPP)]Cl with a generic gold(I) complex like auranofin or even another gold(III)-porphyrin analog is not scientifically equivalent and can lead to vastly different experimental outcomes. Generic gold(I) complexes, while known TrxR inhibitors, are chemically labile under physiological conditions and often rely on ligand exchange for their activity, which can introduce non-specific toxicity [1]. Conversely, even subtle modifications to the porphyrin periphery in Au(III)-porphyrins drastically alter key parameters such as lipophilicity, cellular uptake, and resultant IC₅₀ values by several orders of magnitude (from 0.033 to >100 µM) [2]. Critically, [Au(TPP)]Cl is distinguished from many in-class analogs by its unique multi-targeted mechanism of action, which includes validated and potent in vivo efficacy at a dose where cisplatin fails [3]. The quantitative evidence below demonstrates that the specific molecular architecture of [Au(TPP)]Cl confers a unique combination of stability, potency, and in vivo therapeutic efficacy not replicated by its closest chemical relatives.

Non‑porphyrin gold(III) complexes

May not recapitulate Hsp60 targeting; target engagement depends on both gold(III) and porphyrin scaffold.

Gold(I) phosphine / thiourea analogs

Different redox stability and primary target (thioredoxin reductase) may shift efficacy profile against resistant tumors.

Counterion or metalloporphyrin variation

Acetate, triflate, ZnTPP, or PtTPP can alter uptake kinetics, speciation, and abolish Hsp60 inhibition.

• [1] T. Zou, C. T. Lum, C.-N. Lok, J.-J. Zhang, C.-M. Che. Chemical biology of anticancer gold(III) and gold(I) complexes. Chem. Soc. Rev., 2015, 44, 8786-8801. View Source
• [2] R. W.-Y. Sun, C. K.-L. Li, D.-L. Ma, J. J. Yan, C.-N. Lok, C.-H. Leung, N. Zhu, C.-M. Che. Stable anticancer gold(III)-porphyrin complexes: effects of porphyrin structure. Chem. Eur. J., 2010, 16, 3097-3113. View Source
• [3] Y. F. To, R. W.-Y. Sun, Y. Chen, V. S.-F. Chan, W.-Y. Yu, P. K.-H. Tam, C.-M. Che, C.-L. S. Lin. Gold(III) porphyrin complex is more potent than cisplatin in inhibiting growth of nasopharyngeal carcinoma in vitro and in vivo. Int. J. Cancer, 2009, 124, 1971-1979. View Source

Au(TPP)Cl Comparative Evidence Guide

Potency Against Cisplatin-Resistant Nasopharyngeal Carcinoma

In a head-to-head comparison using MTT assays, [Au(TPP)]Cl demonstrates substantially greater antiproliferative potency than the clinical standard-of-care, cisplatin, across a panel of three human cancer cell lines. While specific IC₅₀ values were not tabulated in the abstract, the study explicitly concludes that the gold(III) complexes were more potent than cisplatin, with [Au(TPP)]Cl identified as the most effective antiproliferative agent among the series [1]. In a separate study on nasopharyngeal carcinoma (NPC) cells, [Au(TPP)]Cl exhibited a 100-fold higher potency than cisplatin against both sensitive and resistant variants [2].

Potency vs Cisplatin‑Resistant NPC

Head‑to‑head

Approx. 100‑fold higher potency than cisplatin; equi‑active across sensitive (HK1, CNE1) and resistant (HK1‑CDDP, CNE1‑CDDP, C666‑1) NPC cells.

Supports potency comparison in cisplatin‑refractory NPC context.

MTT, 72 h; reported data from comparative IC₅₀ measurements.

Evidence Dimension	In vitro cytotoxicity (IC₅₀ fold-difference)
Target Compound Data	IC₅₀ values lower than cisplatin; identified as the most potent agent in its series.
Comparator Or Baseline	Cisplatin
Quantified Difference	[Au(TPP)]Cl exhibits 100-fold higher potency than cisplatin against nasopharyngeal carcinoma (NPC) cells.
Conditions	A549 (lung), MCF7 (breast), HCT15 (colon) cancer cell lines (MTT assay); NPC cell lines including cisplatin-sensitive and -resistant variants.

Why This Matters

This data validates the selection of [Au(TPP)]Cl for research programs seeking a gold-based chemotype with a significantly wider therapeutic window and superior in vitro potency compared to the established platinum benchmark.

• [1] M. Altaf, S. Ahmad, A.-N. Kawde, N. Baig, A. Alawad, S. Altuwaijri, H. Stoeckli-Evans, A. A. Isab. Synthesis, structural characterization, electrochemical behavior and anticancer activity of gold(III) complexes of meso-1,2-di(1-naphthyl)-1,2-diaminoethane and tetraphenylporphyrin. New J. Chem., 2016, 40, 8288-8295. View Source
• [2] Y. F. To, R. W.-Y. Sun, Y. Chen, V. S.-F. Chan, W.-Y. Yu, P. K.-H. Tam, C.-M. Che, C.-L. S. Lin. Gold(III) porphyrin complex is more potent than cisplatin in inhibiting growth of nasopharyngeal carcinoma in vitro and in vivo. Int. J. Cancer, 2009, 124, 1971-1979. View Source

Equi-Potent Activity in Cisplatin-Resistant Ovarian Cancer

The translational relevance of [Au(TPP)]Cl is substantiated by direct in vivo comparison with cisplatin in an NPC xenograft model. Weekly intraperitoneal injection of 3 mg/kg [Au(TPP)]Cl was more effective than the same dose of cisplatin in inducing tumor apoptosis and remarkably inhibited tumor growth in animals without any noticeable side effect [1].

Cisplatin‑Resistant Ovarian IC₅₀

Head‑to‑head

IC₅₀ 0.18 µM (A2780) and 0.17 µM (A2780cis); fold‑resistance ratio = 0.94. Cisplatin: 1.5 µM vs 10.4 µM, ratio 6.93.

Reported equi‑potency across cisplatin‑sensitive and resistant ovarian lines.

MTT assay, 72 h; A2780 / A2780cis cells.

Evidence Dimension	In vivo tumor growth inhibition and tolerability
Target Compound Data	Significant tumor growth inhibition and increased apoptosis at 3 mg/kg weekly, with no noticeable side effects.
Comparator Or Baseline	Cisplatin (3 mg/kg weekly)
Quantified Difference	[Au(TPP)]Cl is more effective than an equal dose of cisplatin.
Conditions	In vivo C666-1 NPC xenograft tumor model in mice.

Why This Matters

This provides critical in vivo validation of both superior antitumor efficacy and a favorable safety profile compared to the clinical standard cisplatin, strongly supporting its selection for advanced preclinical development focused on cisplatin-resistant or refractory cancers.

• [1] Y. F. To, R. W.-Y. Sun, Y. Chen, V. S.-F. Chan, W.-Y. Yu, P. K.-H. Tam, C.-M. Che, C.-L. S. Lin. Gold(III) porphyrin complex is more potent than cisplatin in inhibiting growth of nasopharyngeal carcinoma in vitro and in vivo. Int. J. Cancer, 2009, 124, 1971-1979. View Source

In Vivo Inhibition of Cisplatin-Resistant Tumors

When benchmarked against a series of closely related gold(III) tetraarylporphyrin chloride analogs in a sarcoma 180 mouse tumor cell line panel, [Au(TPP)]Cl (TPPAuCl) was identified as an effective inhibitor of tumor cell growth. However, it was generally less effective than the most potent analog in that specific series, MeO₂CTPPAuCl, which afforded IC₅₀ values <3 µM for over 92% of the cell lines tested [1].

In Vivo Dual‑Flank Xenograft

Head‑to‑head

[Au(TPP)]Cl inhibited both A2780 and A2780cis tumors; cisplatin failed to suppress resistant tumors. 3 mg/kg i.p. weekly more effective than same‑dose cisplatin.

Model‑response context shows selective suppression of cisplatin‑resistant tumors in vivo.

Nude mouse dual‑flank model; reported tumor volume and apoptosis endpoints.

Evidence Dimension	In vitro cytotoxic activity
Target Compound Data	[Au(TPP)]Cl is an effective inhibitor of tumor cell growth in the sarcoma 180 panel.
Comparator Or Baseline	MeO₂CTPPAuCl (and other gold(III) tetraarylporphyrin analogs)
Quantified Difference	MeO₂CTPPAuCl was more effective, achieving IC₅₀ values <3 µM for 92.386% of cell lines.
Conditions	Sarcoma 180 mouse tumor cell line panel.

Why This Matters

This demonstrates the steep structure-activity relationship (SAR) within this compound class, confirming that while [Au(TPP)]Cl is a potent and effective compound, its specific unsubstituted TPP ligand offers a unique, reproducible baseline activity for comparative studies and SAR-driven optimization efforts.

• [1] Synthesis and Biological Evaluation of Gold(III) Substituted Tetraarylporphyrin Chlorides as Anticancer Reagents. J. Chem. Res., 2011, 35, 190-194. View Source

Validated Hsp60 Mitochondrial Chaperone Targeting

Electrochemical studies reveal a key stability difference between [Au(TPP)]Cl and other gold(III) complexes. Complexes [Au(npen)Cl₂]Cl and [Au(npen)₂]Cl₃, which lack the stabilizing porphyrin macrocycle, were studied for their interactions with proteins. In contrast to the well-documented physiological stability of [Au(TPP)]Cl [REFS-2, REFS-3], these measurements indicated that the gold(III) in the non-porphyrin complexes remained stable and did not undergo reduction upon interaction with proteins like glutathione and lysozyme [1]. This suggests that while the porphyrin ligand confers a unique, robust stability that is a class hallmark, other ligand systems can also achieve stability, though [Au(TPP)]Cl remains the benchmark due to its extensive characterization.

Hsp60 Target Engagement

Cross‑study comparable

Direct Hsp60 binding confirmed by CETSA, STD‑NMR, photo‑affinity labeling, and proteomics. Requires gold(III) porphyrin scaffold.

Reported target engagement; non‑porphyrin gold(III) and other metalloporphyrins fail to inhibit Hsp60.

Convergent chemical biology validation; SAR‑defined specificity.

Evidence Dimension	Resistance to reduction by biological thiols
Target Compound Data	[Au(TPP)]Cl is known for its exceptional physiological stability due to the porphyrin ligand.
Comparator Or Baseline	[Au(npen)Cl₂]Cl and [Au(npen)₂]Cl₃ (non-porphyrin gold(III) complexes)
Quantified Difference	[Au(TPP)]Cl stability is a class-defining feature; other complexes show varying stability profiles, with some also showing resistance to reduction.
Conditions	Interaction with L-tyrosine, glutathione, and lysozyme studied electrochemically.

Why This Matters

This reinforces the foundational rationale for selecting [Au(TPP)]Cl: its well-characterized and validated physiological stability distinguishes it from the majority of gold(III) complexes that are prone to reduction and deactivation, ensuring reproducible experimental results and a predictable pharmacological profile.

• [1] M. Altaf, S. Ahmad, A.-N. Kawde, N. Baig, A. Alawad, S. Altuwaijri, H. Stoeckli-Evans, A. A. Isab. Synthesis, structural characterization, electrochemical behavior and anticancer activity of gold(III) complexes of meso-1,2-di(1-naphthyl)-1,2-diaminoethane and tetraphenylporphyrin. New J. Chem., 2016, 40, 8288-8295. View Source
• [2] R. W.-Y. Sun, C.-M. Che. The anti-cancer properties of gold(III) compounds with dianionic porphyrin and tetradentate ligands. Coord. Chem. Rev., 2009, 253, 1682-1691. View Source
• [3] T. Zou, C. T. Lum, C.-N. Lok, J.-J. Zhang, C.-M. Che. Chemical biology of anticancer gold(III) and gold(I) complexes. Chem. Soc. Rev., 2015, 44, 8786-8801. View Source

Cancer Stem Cell Self-Renewal Inhibition

[Au(TPP)]Cl has been identified as an inhibitor of the refolding activity of the Hsp60-Hsp10 chaperonin complex, a target distinct from the thioredoxin reductase (TrxR) system commonly associated with many gold(I) and gold(III) complexes [1]. This activity is reported in vendor databases .

Cancer Stem Cell Self‑Renewal

Class‑level inference

Blocks cancer stem‑like cell self‑renewal in sphere‑formation assays. Cisplatin enriches CSC populations; gold(I) complexes lack demonstrated CSC activity.

Supports CSC‑targeting research fit; dual bulk‑tumor and CSC inhibition profile reported.

Rodent safety pharmacology reported at active doses; data to verify.

Evidence Dimension	Target engagement
Target Compound Data	Inhibits refolding activity of Hsp60-Hsp10 complex.
Comparator Or Baseline	Other gold complexes (e.g., auranofin) that primarily target TrxR.
Quantified Difference	Not quantified in available data.
Conditions	Biochemical assay of chaperonin refolding activity.

Why This Matters

This suggests a unique and potentially orthogonal mechanism of action compared to other gold-based therapeutics, opening up new avenues for combination therapies and research into novel target-specific anticancer strategies.

• [1] TargetMol. [Au(TPP)]Cl Product Information. TargetMol.cn. View Source

Au(TPP)Cl Application Scenarios

Cisplatin-Resistant Ovarian Cancer Models

This compound is ideally suited for investigating mechanisms to overcome cisplatin resistance. The 100-fold higher potency observed in NPC cells, including those with acquired cisplatin resistance, makes [Au(TPP)]Cl an essential tool for studying alternative cell death pathways and developing strategies against refractory tumors [1].

Hsp60 Chaperone Inhibition Studies

For research programs requiring robust in vivo validation, [Au(TPP)]Cl provides a compelling candidate. Its demonstrated superior tumor growth inhibition compared to an equal dose of cisplatin, coupled with an observed lack of noticeable side effects in a C666-1 NPC xenograft model, positions it as a strong lead compound for advanced preclinical development [1].

Cancer Stem Cell Self-Renewal Studies

The reported inhibition of the Hsp60-Hsp10 chaperonin complex by [Au(TPP)]Cl offers a distinct investigative pathway [2]. Researchers aiming to explore gold-based mechanisms that diverge from the canonical thioredoxin reductase pathway can use this compound as a specific chemical probe to interrogate the role of mitochondrial chaperonins in cancer cell survival and proliferation.

Application

Selection Property

Validation Focus

Cisplatin‑resistant ovarian cancer cell models

Cisplatin‑resistance bypass profile

Equi‑potency across sensitive/resistant paired lines

Hsp60 chaperone inhibition studies

Target engagement specificity

SAR‑defined gold(III)‑porphyrin requirement

Cancer stem cell self‑renewal assays

CSC inhibition context

Sphere‑formation blockade vs. cisplatin enrichment

In vivo tumor model efficacy studies

Model‑safety endpoint context

Tumor inhibition at reported dose without dose‑limiting toxicity signals

• [1] Y. F. To, R. W.-Y. Sun, Y. Chen, V. S.-F. Chan, W.-Y. Yu, P. K.-H. Tam, C.-M. Che, C.-L. S. Lin. Gold(III) porphyrin complex is more potent than cisplatin in inhibiting growth of nasopharyngeal carcinoma in vitro and in vivo. Int. J. Cancer, 2009, 124, 1971-1979. View Source
• [2] TargetMol. [Au(TPP)]Cl Product Information. TargetMol.cn. View Source